Cas no 19685-10-0 (10-Methoxycamptothecin)

10-Methoxycamptothecin structure
10-Methoxycamptothecin structure
Product Name:10-Methoxycamptothecin
CAS No:19685-10-0
MF:C21H18N2O5
MW:378.3780
CID:161228
PubChem ID:97283
Update Time:2024-10-31

10-Methoxycamptothecin Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-9-methoxy-, (4S)-
    • (S)-10-METHOXYCAMPTOTHECIN
    • 9-methoxycamptothecine
    • 10-Methoxycamptothecin
    • 10-MethoxycaMptothecine
    • (4S)-4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
    • 9-methoxycamptothecin
    • (4S)-9-Methoxy-4α-ethyl-4β-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
    • Methoxycamptothecin
    • Camptothecin, methoxy-
    • NSC111533
    • Camptothecine, 10-methoxy- (8CI)
    • 7992AH
    • AKOS030573697
    • MS-26165
    • HY-N0446
    • (19S)-19-ethyl-19-hydroxy-7-methoxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
    • Q-100242
    • 1H-Pyrano[3',7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-
    • SCHEMBL1035263
    • 4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
    • DTXSID60941445
    • NCI60_000257
    • NSC-111533
    • Camptothecine, 10-methoxy-
    • CS-0008979
    • PD164882
    • 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-
    • CHEMBL75854
    • (S)-10-methoxycamptothecin, AldrichCPR
    • 19685-10-0
    • E88614
    • NSC 111533
    • 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-9-methoxy-, (S)-
    • 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-(9CI)
    • Camptothecine, 10-methoxy-(8CI)
    • DA-59527
    • KLFJSYOEEYWQMR-NRFANRHFSA-N
    • (19S)-19-ethyl-19-hydroxy-7-methoxy-17-oxa-3,13-diazapentacyclo(11.8.0.02,11.04,9.015,20)henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
    • CAMPTOTHECIN,10-METHOXY
    • 10-(11C)methoxy-20(S)-camptothecin
    • MDL: MFCD11975376
    • Inchi: 1S/C21H18N2O5/c1-3-21(26)15-8-17-18-12(6-11-7-13(27-2)4-5-16(11)22-18)9-23(17)19(24)14(15)10-28-20(21)25/h4-8,26H,3,9-10H2,1-2H3/t21-/m0/s1
    • InChI Key: KLFJSYOEEYWQMR-NRFANRHFSA-N
    • SMILES: O1C([C@](C([H])([H])C([H])([H])[H])(C2C([H])=C3C4=C(C([H])=C5C([H])=C(C([H])=C([H])C5=N4)OC([H])([H])[H])C([H])([H])N3C(C=2C1([H])[H])=O)O[H])=O

Computed Properties

  • Exact Mass: 378.12200
  • Monoisotopic Mass: 378.12157168 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 378.4
  • XLogP3: 1
  • Topological Polar Surface Area: 89

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.50
  • Melting Point: 254-255 ºC
  • Boiling Point: 773.1±60.0 °C at 760 mmHg
  • Flash Point: 421.4±32.9 °C
  • Refractive Index: 1.722
  • PSA: 90.65000
  • LogP: 2.08820

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10-Methoxycamptothecin Production Method

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